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Compound of Interest

Compound Name: 1-Isopropylazulene

Cat. No.: B15203073 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for the handling of 1-Isopropylazulene, also commonly known

as Guaiazulene. The following procedural guidance outlines operational and disposal plans to

facilitate safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
1-Isopropylazulene is a dark blue crystalline solid that may cause skin, eye, and respiratory

tract irritation.[1] It is harmful if swallowed.[1] Therefore, adherence to proper personal

protective equipment (PPE) protocols is critical.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Rationale

Eye Protection

Chemical splash goggles or a

face shield used in

combination with safety

glasses.

Protects against splashes and

airborne particles.

Hand Protection

Viton/Butyl gloves are

recommended for prolonged

contact or immersion. For

incidental contact, nitrile

gloves may be used but should

be changed immediately upon

contamination.

1-Isopropylazulene is an

aromatic hydrocarbon. Nitrile

gloves offer poor resistance to

aromatic hydrocarbons, while

Viton/Butyl gloves provide

excellent resistance to this

chemical class.[2][3]

Body Protection
A laboratory coat should be

worn at all times.

Protects skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator may be

necessary.

Minimizes inhalation of

airborne particles.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1-Isopropylazulene will minimize exposure risks and

ensure the integrity of experimental procedures.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[1]

Work in a well-ventilated area, such as a chemical fume hood.[1]

Gather all necessary PPE and handling equipment before starting.

Have spill cleanup materials readily available.

Handling:
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Avoid all personal contact with the chemical, including inhalation of dust.[4]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

Minimize dust generation.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Store in the original, clearly labeled container.

Disposal Plan: Waste Management Protocol
Proper disposal of 1-Isopropylazulene and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Dispose of solid 1-Isopropylazulene in its original container if possible.[5]

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name.[6][7]

Do not mix with other waste types.[5]

Store waste containers in a designated, secure area away from incompatible materials.[8]

Contaminated Materials:

Any materials, such as gloves or absorbent pads, that come into contact with 1-
Isopropylazulene should be disposed of as solid hazardous waste.[9]

Place these materials in a sealed and clearly labeled waste container.
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Empty Containers:

The first rinse of an empty container must be collected and disposed of as liquid

hazardous waste.[8]

After a thorough triple rinse, and once completely dry, the container's label should be

defaced or removed before disposal as regular solid waste.[8]

Quantitative Data
The following table summarizes key quantitative data for 1-Isopropylazulene (Guaiazulene).

Property Value Reference

Molecular Formula C₁₅H₁₈ [10]

Molecular Weight 198.30 g/mol [10][11]

Appearance Dark blue crystalline solid [1][10]

Melting Point 31-33 °C (88-91 °F) [10]

Boiling Point 153 °C (307 °F) at 7 mmHg [10]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Isopropylazulene.
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Caption: Safe handling workflow for 1-Isopropylazulene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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